BE“GHE Foundational & Exploratory

Check Availability & Pricing
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Compound of Interest

Compound Name: Ethyl 4-nitrobenzoate

Cat. No.: B195666

An In-depth Technical Guide to the Safe Handling of Ethyl 4-Nitrobenzoate

This guide provides comprehensive safety and handling information for ethyl 4-nitrobenzoate
(CAS No. 99-77-4), intended for researchers, scientists, and professionals in drug
development. It covers physical and chemical properties, hazard identification, toxicological
data, and emergency procedures.

Section 1: Physical and Chemical Properties

Ethyl 4-nitrobenzoate is a yellow crystalline solid at room temperature.[1][2][3] It iS used in
organic synthesis and as an intermediate in the production of various compounds, including
pesticides, dyes, and pharmaceuticals.[3][4]

Table 1: Physical and Chemical Properties of Ethyl 4-nitrobenzoate
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Property Value Source(s)

Ethyl p-nitrobenzoate, 4-

Synonyms Nitrobenzoic acid ethyl [11[2][4]
ester
CAS Number 99-77-4 [1][5]
Molecular Formula CoHoNO4 [4115][6]
Molecular Weight 195.17 g/mol [41051[7]
Appearance Yellow crystalline powder/solid [1][2][6]
Melting Point 55-59 °C [61[7]
Boiling Point 182-186.3 °C [6]

Insoluble in water; Soluble in

Solubility ethanol, ether, and chloroform.

[3]4]1(6]

| Vapor Pressure | 0.00045 mmHg at 25°C |[6] |

Section 2: Hazard Identification and Classification

The hazard classification for ethyl 4-nitrobenzoate can vary between suppliers. It is crucial to
consult the specific Safety Data Sheet (SDS) provided with the product. The primary hazards
include potential irritation to the eyes, skin, and respiratory tract.[1] Ingestion may be damaging
to health, and the substance can cause methemoglobinemia, a condition that inhibits the
normal uptake of oxygen by hemoglobin.

Table 2: Hazard Classification of Ethyl 4-nitrobenzoate
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Hazard Statement Classification Source(s)

Considered a hazardous
OSHA 29 CFR 1910.1200
substance.

o Not a hazardous substance or
GHS Classification )
mixture.

] May cause eye, skin, and
Potential Health Effects ) o
respiratory tract irritation.[1][2]

) Accidental ingestion may be
Ingestion Hazard )
damaging to health.

Can cause
Specific Hazard "methemoglobinemia” (a form

of oxygen starvation).

| GHS Hazard Codes (Aggregated) | H302: Harmful if swallowed (66.7% of notifications).H315:
Causes skin irritation (66.7% of notifications).H319: Causes serious eye irritation (66.7% of
notifications).H335: May cause respiratory irritation (66.7% of notifications). |[5] |

Section 3: Toxicological Information

Toxicological data for ethyl 4-nitrobenzoate is primarily derived from animal studies. Long-
term exposure is not thought to produce chronic adverse health effects, but exposure should be
minimized. The chemical, physical, and toxicological properties have not been thoroughly
investigated. It is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Experimental Protocols: The provided safety data sheets cite toxicological data from resources
like the Registry of Toxic Effects of Chemical Substances (RTECS) but do not include detailed
experimental methodologies for these studies. Users should refer to the original toxicological
literature for such protocols.

Table 3: Summary of Acute Toxicity Data for Ethyl 4-nitrobenzoate
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Route of .

Test Type Species Value Source(s)
Exposure

LD50 Oral Mouse 2050 mg/kg [1]

LD50 Oral Rat 2660 mg/kg [1]

| LD50 | Intraperitoneal | Mouse | 250 mg/kg | |

Section 4: First Aid Measures

In case of exposure, immediate action is critical. The following workflow outlines the
appropriate first aid responses. Always seek medical attention if symptoms persist.[1]
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Type of Exposure

Inhalation Skin/Hair Contact Eye Contact

Immediate First Aid Actions

Move to fresh air.
blowing nose.

Do NOT induce vomiting.
If ious, give 2-4 cupfuls of milk or water.

IFlush skin and hair with running water (and soap if avail | [Wash outi i with fresh running water for at least 15 minutes.
Remove i clothing. | Keep eyelids apart.

a

If breathing is difficult/stoppe

If not breathing, give artificial respiration.
Do NOT use mouth-to-mouth.

If vomiting occurs, lean patient forward
or place on left side to maintain open airway.

If irritation occurs

Seek medical attention
if irritation or discomfort persists.

Get medical aid immediately.

Click to download full resolution via product page

Caption: First aid procedures for ethyl 4-nitrobenzoate exposure.

Section 5: Fire Fighting Measures

Ethyl 4-nitrobenzoate is a combustible solid that burns but does not easily propagate flame.
Dusts may form an explosive mixture with air, and any ignition source can cause a fire or
explosion.[1]
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[1][8]

» Specific Hazards: During a fire, hazardous combustion gases such as nitrogen oxides (NOXx)
and carbon oxides (CO, CO2) may be generated.[1][2][8]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][8][9] Avoid
contamination with oxidizing agents as ignition may result.

Section 6: Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and
personnel exposure.
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Spill Detected

Initial Assessment & Response

Assess Hazard Level

Alert Emergency Responders

(for major spills) Provide ventilation

Evacuate non-essential personnel

Personal Protective Equipment

Wear appropriate PPE:
- Respirator (if dust is generated)
- Chemical safety goggles
- Protective gloves & clothing

Containment & Cleanup

Remove all ignition sources

Prevent runoff to sewers/waterways

Clean up spills immediately:
- Use dry cleanup procedures
- Sweep up, avoid generating dust

Place in a suitable, labeled container for disposal

Clean affected area

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: General workflow for responding to a spill of ethyl 4-nitrobenzoate.
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For minor spills, remove ignition sources, clean up immediately using dry procedures, and
avoid contact with skin and eyes. For major spills, alert emergency responders, advise
personnel in the area, and avoid all personal contact, including inhalation.

Section 7: Handling and Storage

e Handling: Wash thoroughly after handling.[1] Use with adequate ventilation and minimize
dust generation and accumulation.[1] Avoid contact with eyes, skin, and clothing, and avoid
ingestion and inhalation.[1][2]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][9]
Keep containers tightly closed.[1][9] Incompatible materials include strong oxidizing agents,
bases, and strong reducing agents.[1][2]

Section 8: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize
exposure.

o Engineering Controls: Facilities should be equipped with an eyewash station and a safety
shower.[1] Use process enclosures or local exhaust ventilation to control airborne levels.[1]

o Personal Protective Equipment:

Table 4: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pim-resources.coleparmer.com/sds/74478.pdf
https://pim-resources.coleparmer.com/sds/74478.pdf
https://pim-resources.coleparmer.com/sds/74478.pdf
https://www.fishersci.com/store/msds?partNumber=AC168425000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/74478.pdf
https://www.chemicalbook.com/msds/ethyl-4-nitrobenzoate.htm
https://pim-resources.coleparmer.com/sds/74478.pdf
https://www.chemicalbook.com/msds/ethyl-4-nitrobenzoate.htm
https://pim-resources.coleparmer.com/sds/74478.pdf
https://www.fishersci.com/store/msds?partNumber=AC168425000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/74478.pdf
https://pim-resources.coleparmer.com/sds/74478.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protection Type Specification Source(s)

Wear appropriate
protective eyeglasses or
chemical safety goggles
(conforming to OSHA 29
CFR 1910.133 or European
Standard EN166).[1][9]

Eye/Face Protection

Wear appropriate protective
clothing and gloves to prevent
) ] skin exposure.[1][9] Suitable
Skin Protection o
glove materials include
polychloroprene, nitrile rubber,

butyl rubber, and PVC.

Required when dusts are
generated. Use a
NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved
respirator if exposure limits are

exceeded or irritation occurs.

[1]

| General Hygiene | Handle in accordance with good industrial hygiene and safety practice.
Change contaminated clothing and wash hands after working with the substance.[2] | |

Section 9: Stability and Reactivity
o Chemical Stability: The product is chemically stable under normal temperatures and
pressures.[1]

» Conditions to Avoid: Dust generation and excess heat.[1]

e Incompatible Materials: Avoid reaction with oxidizing agents, bases, and strong reducing
agents.[1][2] Aromatic nitro compounds can react vigorously with reducing agents, potentially
leading to detonation.
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» Hazardous Decomposition Products: Thermal decomposition can produce nitrogen oxides
(NOx) and carbon monoxide (CO) and carbon dioxide (COz2).[1][2]

Section 10: Ecological Information

There is limited ecotoxicity data available for ethyl 4-nitrobenzoate. It is recommended to
prevent the product from entering drains. One source indicates high persistence in water/soll,
low persistence in air, and medium bioaccumulation potential.

Section 11: Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations. Dispose of
contents and containers at an approved waste disposal plant. Do not mix with other waste and
handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195666#safety-and-handling-precautions-for-ethyl-4-
nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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